Cas no 1339409-33-4 (8-Chloro-[1,2,4]triazolo[4,3-a]pyrazin-3-amine)

• Product Name: 8-Chloro-[1,2,4]triazolo[4,3-a]pyrazin-3-amine
• CAS No: 1339409-33-4
• MF: C₅H₄ClN₅
• MW: 169.571758270264
• CID: 5756262
• PubChem ID: 64368889
• Update Time: 2026-03-11

8-Chloro-[1,2,4]triazolo[4,3-a]pyrazin-3-amine Chemical and Physical Properties

Names and Identifiers

• CS-0249122
• 8-chloro-[1,2,4]triazolo[4,3-a]pyrazin-3-amine
• 1339409-33-4
• Z1224470957
• EN300-4254690
• AKOS013691519
• 1,2,4-Triazolo[4,3-a]pyrazin-3-amine, 8-chloro-
• 8-Chloro-[1,2,4]triazolo[4,3-a]pyrazin-3-amine

• Inchi： 1S/C5H4ClN5/c6-3-4-9-10-5(7)11(4)2-1-8-3/h1-2H,(H2,7,10)
• InChI Key： VRDFVDWJEYJRQG-UHFFFAOYSA-N
• SMILES： ClC1C2=NN=C(N)N2C=CN=1

Computed Properties

• Exact Mass: 169.0155228g/mol
• Monoisotopic Mass: 169.0155228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• Density: 1.95±0.1 g/cm3(Predicted)
• pka: 1.45±0.30(Predicted)